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Cloflumide Cloflumide
Brand Name: Vulcanchem
CAS No.: 104821-37-6
VCID: VC0011267
InChI: InChI=1S/C21H23ClFN3OS.CH4O3S/c22-15-1-4-19-14(11-15)12-18(17-3-2-16(23)13-20(17)28-19)26-9-7-25(8-10-26)6-5-21(24)27;1-5(2,3)4/h1-4,11,13,18H,5-10,12H2,(H2,24,27);1H3,(H,2,3,4)
SMILES: CS(=O)(=O)O.C1CN(CCN1CCC(=O)N)C2CC3=C(C=CC(=C3)Cl)SC4=C2C=CC(=C4)F
Molecular Formula: C22H27ClFN3O4S2
Molecular Weight: 516.1 g/mol

Cloflumide

CAS No.: 104821-37-6

Main Products

VCID: VC0011267

Molecular Formula: C22H27ClFN3O4S2

Molecular Weight: 516.1 g/mol

Cloflumide - 104821-37-6

CAS No. 104821-37-6
Product Name Cloflumide
Molecular Formula C22H27ClFN3O4S2
Molecular Weight 516.1 g/mol
IUPAC Name 3-[4-(3-chloro-9-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazin-1-yl]propanamide;methanesulfonic acid
Standard InChI InChI=1S/C21H23ClFN3OS.CH4O3S/c22-15-1-4-19-14(11-15)12-18(17-3-2-16(23)13-20(17)28-19)26-9-7-25(8-10-26)6-5-21(24)27;1-5(2,3)4/h1-4,11,13,18H,5-10,12H2,(H2,24,27);1H3,(H,2,3,4)
Standard InChIKey XULDEFSMTYYRCB-UHFFFAOYSA-N
SMILES CS(=O)(=O)O.C1CN(CCN1CCC(=O)N)C2CC3=C(C=CC(=C3)Cl)SC4=C2C=CC(=C4)F
Canonical SMILES CS(=O)(=O)O.C1CN(CCN1CCC(=O)N)C2CC3=C(C=CC(=C3)Cl)SC4=C2C=CC(=C4)F
Synonyms 2-chloro-7-fluoro-10-(4-(carbamoylethyl)piperazino)-10,11-dihydrodibenzo(b,f)thiepin methanesulfonate
cloflumide
VUFB 15496
VUFB-15496
PubChem Compound 128683
Last Modified Dec 23 2021
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